Cas no 29147-90-8 (Benzonitrile,4-(decyloxy)-)

• Product Name: Benzonitrile,4-(decyloxy)-
• CAS No: 29147-90-8
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 254356
• PubChem ID: 19021371
• Update Time: 2025-04-19

Benzonitrile,4-(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(decyloxy)-
• 4-decoxybenzonitrile
• 4-DECYLOXY-BENZONITRILE
• 4-decyloxycyanobenzene
• 4-n-Decyloxy-benzonitril
• Benzonitrile,4-(decyloxy)
• Benzonitrile,p-(decyloxy)-(8CI)
• 4-(decyloxy)benzonitrile
• SCHEMBL2983725
• 4-(decyloxy)benzonitile
• 4-decyloxybenzonitrile
• 29147-90-8
• DTXSID00597465
• SNZPHYPGLGYDBO-UHFFFAOYSA-N
• AKOS012821880
• FT-0767070

• Inchi： 1S/C17H25NO/c1-2-3-4-5-6-7-8-9-14-19-17-12-10-16(15-18)11-13-17/h10-13H,2-9,14H2,1H3
• InChI Key： SNZPHYPGLGYDBO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CCCCCCCCCC

Computed Properties

• Exact Mass: 259.19400
• Monoisotopic Mass: 259.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 5.07778